2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline
• InChI: InChI=1S/C11H16BrNO/c1-8-4-5-10(12)11(6-8)13-9(2)7-14-3/h4-6,9,13H,7H2,1-3H3
• InChI Key: YQCWCVJPUHOBAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)NC(C)COC

Description

2-Bromo-N-(1-methoxypropan-2-yl)-5-methylaniline is a halogenated aniline derivative featuring a bromine substituent at the ortho position, a methyl group at the para position, and a methoxypropan-2-ylamine moiety. While direct data on its physical properties (e.g., melting point, solubility) are unavailable in the provided evidence, its synthesis and structural analogs offer insights into its behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline typically involves the bromination of N-(1-methoxypropan-2-yl)-5-methylaniline. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the aniline ring. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as dichloromethane or acetonitrile.

Industrial Production Methods

In an industrial setting, the production of 2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline may involve large-scale bromination reactions using automated equipment to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and minimize by-products. The final product is purified using techniques such as recrystallization or chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the bromine substituent to a hydrogen atom, yielding the parent aniline derivative.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or thiourea (NH2CSNH2) under mild conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of new aniline derivatives with different functional groups.

Scientific Research Applications

There appears to be limited information available regarding the applications of "2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline." However, based on the available search results, here's what can be gathered:

Structural Similarities and Reactivity

• The uniqueness of similar compounds lies in their specific substitution pattern and the combination of functional groups, such as a bromine atom and a methoxy group. This combination gives them distinct chemical properties that differentiate them from other compounds, making them valuable in research and industrial applications.
• The primary chemical reaction involving 5-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline is the bromination of N-(1-methoxypropan-2-yl)-2-methylaniline, typically conducted under controlled conditions to selectively introduce the bromine atom at the desired position on the aromatic ring.

Potential Applications

• Chemical Synthesis: Similar compounds can serve as building blocks for synthesizing more complex molecules.
• Biological Activity: Research indicates that 5-bromo-N-(1-methoxypropan-2-yl)-2-methylaniline exhibits potential biological activity and may interact with various biomolecules, influencing enzymatic pathways or receptor activity.
• Nonlinear Optical Properties: Some aniline analogs have been studied for their hyperpolarizability values, suggesting their potential as nonlinear optical materials .

Similar Compounds
Several compounds share structural similarities:

• 5-bromo-N-(1-methoxypropan-2-yl)pyridin-2-amine (Contains a pyridine ring)
• 5-bromo-N-(1-methoxypropan-2-yl)thiophene-2-sulfonamide (Features a thiophene ring)
• 5-bromo-N-(2-cyano-1-methoxypropan-2-yl)-1,6-dimethyl-2-oxopyridine-3-carboxamide (Contains a carboxamide group)

Related Brominated Anilines
Other brominated methylanilines exist, which may offer insights into potential applications based on shared chemical properties :

• 2-Bromo-5-methylaniline
• 2-Bromo-4-methylaniline
• (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline

Mechanism of Action

The mechanism of action of 2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and other substituents on the aniline ring can influence the compound’s binding affinity and specificity for these targets. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Halogen-Substituted Aniline Derivatives

2-Fluoro-N-(1-Methoxypropan-2-yl)-5-Methylaniline

• Structural Difference : Fluorine replaces bromine at the ortho position.
• However, this analog is listed as discontinued, suggesting stability or synthesis challenges .
• Applications : Fluorinated anilines are common in drug discovery due to enhanced metabolic stability, but discontinuation may reflect impractical synthesis routes.

5-Bromo-4-Methoxy-2-Methylaniline (CAS 19056-41-8)

• Structural Difference : Methoxy and methyl groups at the para and meta positions, respectively, with bromine at the meta position relative to the amine.
• Impact: The shifted bromine and methoxy groups may enhance solubility in polar solvents compared to the target compound.

3-Bromo-5-Fluoro-4-Iodoaniline (CAS 2090537-38-3)

• Structural Difference : Multiple halogens (Br, F, I) introduce steric and electronic complexity.
• Impact : The larger iodine atom increases molecular weight (MW: 274.96 g/mol) and may reduce solubility in organic solvents. Such polyhalogenated compounds are often intermediates in cross-coupling reactions .

Methoxypropan-2-ylamine Derivatives

2-Bromo-N-(2,6-Diisopropylphenyl)Acetamide

• Structural Difference : A diisopropylphenyl group replaces the methoxypropan-2-ylamine moiety.
• Synthesis : Reacted with 2-mercaptobenzimidazole to yield product 5a (60% yield). The bulky isopropyl groups likely hinder reaction kinetics but improve crystallinity, as confirmed by X-ray analysis .
• Applications : Such sterically hindered amides are used in catalysis or as ligands.

2-Fluoro-N-[(2-Methoxyphenyl)Methyl]-5-Methylaniline

• Structural Difference : A methoxybenzyl group replaces the methoxypropan-2-ylamine.
• Impact: The aromatic methoxyphenyl group may enhance π-π stacking interactions, improving solid-state stability.

Biological Activity

2-Bromo-N-(1-methoxypropan-2-yl)-5-methylaniline is an organic compound characterized by its unique structure, featuring a bromine atom and a methoxy group attached to an aniline framework. This compound has garnered attention for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and pharmacology.

• Molecular Formula : C12H16BrN
• Molecular Weight : Approximately 258.15 g/mol
• Structure : The compound contains a bromine atom at the 2-position of the aromatic ring, which influences its reactivity and biological interactions.

Biological Activity Overview

Research indicates that 2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline may interact with various biomolecules, influencing enzymatic pathways or receptor activity. The specific mechanisms of action are still under investigation, but several studies have provided insights into its potential effects:

Antimicrobial Activity

Several studies have evaluated the antimicrobial properties of brominated anilines, noting that compounds with similar structures exhibit significant antibacterial and antifungal activities. For instance:

• Antibacterial Activity : Compounds with bromine substituents have shown effectiveness against Gram-positive and Gram-negative bacteria. The presence of the methoxy group may enhance solubility and membrane penetration, contributing to increased efficacy against pathogens .

Anti-inflammatory Activity

The anti-inflammatory properties of related compounds have been explored through in vitro assays. For example:

• NO Secretion Inhibition : Studies demonstrated that certain brominated compounds could inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) secretion in macrophage cell lines, indicating potential anti-inflammatory effects .

Anticancer Activity

Research into the anticancer potential of brominated anilines has revealed promising results:

• In Vitro Antiproliferative Effects : Some derivatives exhibit significant antiproliferative activity against various cancer cell lines, with IC50 values indicating effective inhibition at low concentrations. For instance, one study reported IC50 values ranging from 1.2 to 5.3 µM for related compounds, suggesting that structural modifications can enhance anticancer activity .

Case Studies

• Synthesis and Evaluation of Derivatives : A study synthesized several derivatives of brominated methylanilines and evaluated their biological activities. Compounds with specific substitutions demonstrated improved analgesic and antiproliferative effects compared to their non-brominated counterparts .
• Molecular Docking Studies : Computational studies have suggested that 2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline has favorable binding affinities for certain protein targets involved in cancer progression, indicating its potential as a lead compound in drug development .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	IC50 (µM)	Reference
2-Bromo-N-(1-methoxypropan-2-yl)-5-methylaniline	Antiproliferative	TBD
5-Bromo-N-(1-methoxypropan-2-yl)-2-methylaniline	Antibacterial	TBD
4-Hydroxy-3-bromobenzaldehyde	Anti-inflammatory	TBD
2-Bromo-5-methylaniline	Anticancer	3.7

Q & A

Q. What are the critical considerations for synthesizing 2-bromo-N-(1-methoxypropan-2-yl)-5-methylaniline?

• Methodological Answer : Synthesis requires careful selection of starting materials and reaction conditions. For example, analogous bromoaniline derivatives (e.g., o-bromoaniline) are often coupled with methoxypropan-2-amine via nucleophilic substitution or reductive amination. Reaction optimization should focus on temperature control (e.g., reflux at 80–100°C for 48 hours) and solvent selection (polar aprotic solvents like DMF enhance reactivity). Protecting groups may be necessary to prevent undesired side reactions at the methoxy or amine moieties . Yields can vary significantly (e.g., 70% in similar systems), emphasizing the need for iterative purification steps like column chromatography or recrystallization .

Q. How should researchers handle and store this compound to ensure stability?

• Methodological Answer :

• Handling : Use fume hoods and personal protective equipment (PPE) due to potential toxicity (similar bromoanilines are harmful by inhalation or skin contact ).
• Storage : Store in airtight containers under inert gas (N₂ or Ar) at 2–8°C to prevent degradation. Light-sensitive compounds like brominated anilines often require amber glassware .

Q. What spectroscopic techniques are recommended for characterizing this compound?

• Methodological Answer :

• NMR : ¹H/¹³C NMR to confirm substitution patterns (e.g., bromo and methoxy groups) and amine proton integration.
• IR : Identify functional groups (N-H stretch at ~3300 cm⁻¹, C-Br at ~600 cm⁻¹) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight (e.g., calculated for C₁₁H₁₅BrNO: 272.03 g/mol) .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in the molecular structure of this compound?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) with programs like SHELXL or OLEX2 can refine bond lengths and angles. For example, the crystal structure of 5-bromo-4-iodo-2-methylaniline (a structural analog) revealed planar aromatic rings and halogen bonding interactions, critical for understanding packing behavior . ORTEP-III visualizes thermal ellipsoids to assess positional disorder, especially in flexible methoxypropan-2-yl groups.

Q. What strategies address contradictory reactivity data in cross-coupling reactions involving this compound?

• Methodological Answer :

• Control Experiments : Vary catalysts (e.g., Pd(PPh₃)₄ vs. NiCl₂), ligands, and solvents to isolate contributing factors.
• Kinetic Studies : Monitor reaction progress via HPLC or GC-MS to identify intermediates or side products .
• Computational Modeling : Use DFT calculations to compare activation energies for competing pathways (e.g., Buchwald-Hartwig vs. Ullmann coupling) .

Q. How can computational methods predict the compound’s photophysical properties for applications in materials science?

• Methodological Answer :

• TD-DFT : Simulate UV-Vis spectra to evaluate electronic transitions (e.g., bromine’s heavy atom effect on fluorescence quenching) .
• Molecular Dynamics : Model solvation effects in polar solvents (methanol/water) to predict aggregation-induced emission (AIE) behavior .

Data Contradiction Analysis

Q. How to reconcile discrepancies in solubility measurements across different studies?

• Methodological Answer :

• Standardization : Use IUPAC-recommended solvents (e.g., methanol, isopropanol) and temperatures (25°C ± 0.1°C) .
• HPLC Purity Checks : Confirm compound purity (>98%) before solubility tests, as impurities like unreacted aniline derivatives can skew results .